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Compound of Interest

Compound Name: 1,4-Dibromoadamantane

CAS No.: 39646-72-5

Cat. No.: B1587367 Get Quote

Executive Summary & Core Identity
1,4-Dibromoadamantane is a functionalized diamondoid derivative used primarily as a rigid

scaffold in polymer chemistry and a lipophilic pharmacophore in medicinal chemistry. Unlike its

more common isomer, 1,3-dibromoadamantane (which substitutes at two bridgehead carbons),

the 1,4-isomer involves substitution at one bridgehead (C1) and one bridge (C4) carbon. This

structural nuance introduces stereochemical complexity (cis/trans isomerism) and significant

synthetic challenges due to the lower reactivity of the secondary C4 position compared to the

tertiary C1 position.

This guide provides a definitive lookup resource for the CAS numbers, distinguishing between

the often-confused isomers, and outlines the technical protocols for synthesis and separation.

1.1 The Identity Matrix: CAS & Physicochemical Lookup
Researchers frequently encounter ambiguity in database lookups due to the existence of

multiple dibromo isomers. The table below serves as the primary validation standard.
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Compound
Name

CAS Number
Molecular
Formula

Structure Type
Substitution
Pattern

1,4-

Dibromoadamant

ane (Mix)

39646-72-5 C₁₀H₁₄Br₂ Mixture
Bridgehead (1) &

Bridge (4)

1,4-

Dibromoadamant

ane (cis)

52918-86-2

(Var.)[1][2]
C₁₀H₁₄Br₂ Pure Isomer

Z-isomer (Same

face)

1,3-

Dibromoadamant

ane

876-53-9 C₁₀H₁₄Br₂ Achiral
Bridgehead (1) &

Bridgehead (3)

1-

Bromoadamanta

ne

768-90-1 C₁₀H₁₅Br Achiral
Bridgehead (1)

Only

Critical Note: Commercial supplies of "1,4-Dibromoadamantane" are typically a mixture of cis

and trans diastereomers.[1] The CAS 39646-72-5 is the most reliable identifier for the bulk

material used in synthesis. Do not confuse this with 876-53-9 (1,3-isomer), which is

thermodynamically favored and cheaper to produce.

Structural Analysis & Stereochemistry
The adamantane cage consists of four tertiary (bridgehead) carbons and six secondary

(bridge) carbons.

1,3-Substitution: Both bromines are on tertiary carbons. The molecule possesses a plane of

symmetry and is achiral.
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1,4-Substitution: One bromine is on a tertiary carbon (C1), and the second is on a secondary

carbon (C4). This creates geometric isomers:

Cis (Z): The bromine at C4 is axially oriented relative to the C1 substituent (on the same

"face" of the distorted chair).

Trans (E): The bromine at C4 is equatorially oriented (opposite face).

These isomers exhibit distinct NMR shifts and melting points, necessitating high-resolution

separation techniques (HPLC or fractional crystallization) for precise medicinal chemistry

applications.

Synthetic Pathways & Mechanism
Synthesizing 1,4-dibromoadamantane is non-trivial because direct bromination of

adamantane heavily favors the tertiary bridgehead positions (1, 3, 5, 7) via stable tertiary

carbocation intermediates. Accessing the secondary C4 position requires forcing conditions or

specific precursors.

3.1 The Regioselectivity Challenge (DOT Visualization)
The following diagram illustrates the divergent pathways of adamantane bromination.

Selectivity

Adamantane
(C10H16)

1-Bromoadamantane
(Major Intermediate)

Br2, Lewis Acid
(Fast)

1,3-Dibromoadamantane
(Thermodynamic Product)

CAS: 876-53-9
Br2, Heat

(Favored Pathway)

1,4-Dibromoadamantane
(Kinetic/Minor Product)

CAS: 39646-72-5

Radical Conditions
or Rearrangement

Tertiary carbons (1,3) are 10x-100x
more reactive than secondary (4)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1587367?utm_src=pdf-body
https://www.benchchem.com/product/b1587367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Reaction pathway showing the thermodynamic preference for 1,3-substitution over

1,4-substitution during direct bromination.

3.2 Experimental Protocol: Isolation from Bromination Mixtures
Since a direct, high-yield synthesis of pure 1,4-isomer is rare in standard literature without

specialized precursors (like adamantanone), the most common lab approach involves careful

fractionation of crude bromination mixtures.

Reagents:

Adamantane (99%)[3][4]

Bromine (Br2) - Caution: Highly Toxic/Corrosive

Aluminum Chloride (AlCl3) or Iron (Fe) catalyst (Lewis Acid)

Solvent: Carbon Tetrachloride (CCl4) or Dichloromethane (DCM)

Step-by-Step Workflow:

Bromination: Dissolve adamantane (10g) in dry solvent. Add Lewis acid catalyst (5 mol%).

Addition: Dropwise addition of Br2 (2.2 equiv) at 0°C to control exotherm.

Reflux: Heat to reflux (60-80°C) for 4–6 hours. Note: Longer times favor the 1,3-isomer.

Quench: Cool and quench with saturated Sodium Bisulfite (NaHSO3) to remove excess

bromine.

Extraction: Wash organic layer with water, brine, and dry over MgSO4.

Purification (The Critical Step):

Concentrate the crude oil.

Crystallization: Recrystallize from Methanol/Acetone. The 1,3-isomer typically crystallizes

out first (MP: ~112°C).
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Chromatography: The mother liquor is enriched in 1,4-dibromoadamantane. Subject this

residue to silica gel column chromatography (Hexane:DCM gradient). The 1,4-isomer

(mixture of cis/trans) elutes after the 1,3-isomer due to slightly higher polarity from the

lower symmetry.

Applications in Drug Discovery & Materials
The 1,4-dibromoadamantane scaffold is valued for its specific geometric constraints.

Application Domain Function Mechanism of Action

Antiviral Research Pharmacophore

The 1,4-substitution allows for

"linear" extension of the cage,

unlike the "angular" 1,3-

substitution, affecting binding

pocket fit in viral M2 channels.

Polymer Science Cross-linker

Used to create rigid backbones

in polyimides or MOFs (Metal-

Organic Frameworks). The

cis/trans ratio affects the

polymer's glass transition

temperature (Tg).

NMDA Antagonists Intermediate

Precursor for synthesizing

Memantine analogs where

spatial orientation of the amine

group is critical for channel

blocking.

Self-Validating Check: When using 1,4-dibromoadamantane for cross-linking, always verify

the isomer ratio via GC-MS or NMR, as the cis isomer leads to "kinked" polymer chains, while

the trans isomer promotes linear packing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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